4-cyclopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
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Overview
Description
4-cyclopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid is a useful research compound. Its molecular formula is C12H13NO2S and its molecular weight is 235.3. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Electropolymerization Potential
4-Cyclopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid and its derivatives exhibit significant potential in the synthesis of novel compounds with various applications. For instance, N-(4'-carboxyphenyl)-2,5-di(2"-thienyl)pyrrole has been synthesized through a Knorr–Paal condensation, demonstrating the versatility of thieno[3,2-b]pyrrole derivatives in creating electropolymerizable compounds. These polymer films are noted for their stability, showcasing the chemical's role in material science and engineering for potential use in electronics and coating technologies (Lengkeek, Harrowfield, & Koutsantonis, 2010).
Heterocyclic Chemistry Innovations
The development of N-substituted 4H-thieno[3,2-b]pyrrole-5-carboxylic acids and their imidazolyl derivatives underlines the compound's utility in creating new molecules. These derivatives have been utilized in reactions to produce various amides, showcasing the compound's importance in pharmaceutical research and development for creating new therapeutic agents. This highlights the role of this compound in facilitating the exploration of novel heterocyclic systems with potential biological activity (Torosyan, Nuriakhmetova, Zagitov, Gimalova, & Miftakhov, 2018).
Contribution to Combinatorial Chemistry
The compound's derivatives serve as key intermediates in the creation of heterocyclic combinatorial libraries. These libraries include molecules with the 4H-thieno[3,2-b]pyrrole moiety, demonstrating the compound's significant contribution to combinatorial chemistry. This approach facilitates the rapid synthesis of diverse molecular libraries for drug discovery and development, showcasing the compound's utility in advancing pharmaceutical research (Ilyin, Dmitrieva, Kustova, Manaev, & Ivachtchenko, 2007).
Potential in Organic Synthesis
The synthesis of thieno[2,3-b]pyrrole-2(4)-carboxylic and 2,4-dicarboxylic acids from 1-substituted 5-chloro-4-formylpyrrole-3-carboxylates through reactions with thioglycolic acid highlights the compound's role in organic synthesis. These processes underscore the versatility of this compound derivatives in constructing complex molecules, which could have implications for material science and pharmaceutical chemistry (Grozav, Fedoriv, Chornous, Palamar, Bratenko, & Vovk, 2019).
Mechanism of Action
Target of Action
The primary targets of 4-cyclopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid are the RNA-dependent RNA polymerase of the hepatitis C virus , and the KDM1A and LSD1 demethylases . These targets play crucial roles in viral replication and gene transcription regulation, respectively .
Mode of Action
This compound interacts with its targets by inhibiting their functions . It acts as an allosteric inhibitor for the RNA-dependent RNA polymerase of the hepatitis C virus . It also inhibits the KDM1A and LSD1 demethylases, which regulate DNA methylation .
Biochemical Pathways
The inhibition of the RNA-dependent RNA polymerase affects the replication of the hepatitis C virus . On the other hand, the inhibition of KDM1A and LSD1 demethylases disrupts the balance of N-methylation in histones, a key factor in the regulation of gene transcription .
Result of Action
The molecular and cellular effects of this compound’s action include the potential reduction of hepatitis C virus replication and the disruption of gene transcription regulation . These effects could potentially lead to antiviral and anticancer therapeutic benefits .
Future Directions
The future directions for the study of 4-cyclopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid and its derivatives could involve further exploration of their potential applications in medicinal chemistry, particularly in the field of oncology . Additionally, the synthesis of new thienopyrroles containing N-substituents in the bicyclic and carboxamide moieties could be a promising area of research .
Biochemical Analysis
Biochemical Properties
For example, thieno[3,2-b]pyrrole-5-carboxamides have shown strong activity against hepatitis C virus . They inhibit alphaviruses and exhibit a broad spectrum of antiviral activity .
Molecular Mechanism
Thieno[3,2-b]pyrrole-5-carboxamides have been found to inhibit the KDM1A and LSD1 demethylases, which regulate DNA methylation . This suggests that 4-cyclopentyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid may have similar properties.
Properties
IUPAC Name |
4-cyclopentylthieno[3,2-b]pyrrole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S/c14-12(15)10-7-11-9(5-6-16-11)13(10)8-3-1-2-4-8/h5-8H,1-4H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODOXFYKGWYFYII-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C3=C(C=C2C(=O)O)SC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.